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Compound of Interest

Compound Name: Velagliflozin

Cat. No.: B1683480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

synthetic pathway of Velagliflozin, a selective sodium-glucose cotransporter 2 (SGLT2)

inhibitor. The information presented herein is intended for a technical audience in the fields of

medicinal chemistry, pharmacology, and drug development.

Chemical Structure and Properties
Velagliflozin is a C-glucoside derivative with a distinct chemical architecture that facilitates its

selective inhibition of the SGLT2 protein.

Chemical Name: 2-[(4-cyclopropylphenyl)methyl]-4-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]benzonitrile[1]

Molecular Formula: C₂₃H₂₅NO₅[2]

Molecular Weight: 395.45 g/mol

The structure of Velagliflozin is characterized by a central benzonitrile core substituted with a

4-cyclopropylbenzyl group at the 2-position and a β-D-glucopyranosyl moiety at the 4-position.

The stereochemistry of the glucose unit is crucial for its biological activity.
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Identifier Value

IUPAC Name

2-[(4-cyclopropylphenyl)methyl]-4-

[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]benzonitrile[1]

SMILES
C1CC1c2ccc(cc2)Cc3c(ccc(c3)C#N)[C@H]4--

INVALID-LINK--CO)O)O">C@@HO

InChI

InChI=1S/C23H25NO5/c24-11-17-8-7-16(23-

22(28)21(27)20(26)19(12-25)29-23)10-18(17)9-

13-1-3-14(4-2-13)15-5-6-15/h1-4,7-8,10,15,19-

23,25-28H,5-

6,9,12H2/t19-,20-,21+,22-,23+/m1/s1

CAS Number 946525-65-1[2]

Synthetic Pathway
The synthesis of Velagliflozin has been described in patent literature, notably in patent

US7776830B2. The overall strategy involves the preparation of a key aglycone intermediate

followed by a stereoselective glycosylation reaction and subsequent deprotection. An overview

of a potential synthetic route is presented below.
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2-Bromo-5-iodobenzonitrile

Suzuki Coupling

4-Cyclopropylphenylboronic acid

2-Bromo-5-(4-cyclopropylphenyl)benzonitrilePd catalyst, base ReductionReducing agent (e.g., Et3SiH) 2-(4-Cyclopropylbenzyl)-5-bromobenzonitrile CyanationCyanide source (e.g., CuCN) 2-(4-Cyclopropylbenzyl)-5-cyanobenzonitrile (Aglycone)

Glycosylation

Protected Glucose Derivative (e.g., Tetra-O-acetyl-α-D-glucopyranosyl bromide)

Protected VelagliflozinLewis acid catalyst DeprotectionBase (e.g., NaOH or MeONa) Velagliflozin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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